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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the spectral properties of Lanasol Yellow
4G, a multifunctional reactive azo dye. The information herein is intended to support

researchers and professionals in the fields of life sciences and drug development in

understanding and utilizing the optical characteristics of this compound.

Core Spectral Properties
Lanasol Yellow 4G, also known as C.I. Reactive Yellow 39, exhibits distinct absorption

characteristics in the visible spectrum.[1] Comprehensive experimental data on its molar

absorptivity and fluorescence properties are not readily available in the public domain.

Absorption Characteristics
The primary spectral characteristic of Lanasol Yellow 4G is its maximum absorption

wavelength (λmax) in the visible region.

Parameter Value Solvent/Conditions

Maximum Absorption

Wavelength (λmax)
400 nm[2] Aqueous Solution

Molar Extinction Coefficient (ε) Data not available -
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Experimental Protocols
The determination of the maximum absorption wavelength of Lanasol Yellow 4G can be

achieved through standard spectrophotometric methods.

Protocol: Determination of Maximum Absorption
Wavelength (λmax)
This protocol outlines the experimental procedure for measuring the λmax of Lanasol Yellow
4G in an aqueous solution.

1. Materials and Equipment:

Lanasol Yellow 4G dye
Milli-Q water (or other high-purity water)
UV/Visible Spectrophotometer
Volumetric flasks
Pipettes
Cuvettes

2. Procedure:

Stock Solution Preparation: Prepare a stock solution of Lanasol Yellow 4G in Milli-Q water.
The concentration should be accurately known.
Serial Dilutions: Prepare a series of dilutions from the stock solution to various
concentrations.
Spectrophotometric Measurement:
Calibrate the UV/Visible spectrophotometer using Milli-Q water as a blank.
Measure the absorbance of each diluted solution across a wavelength range (e.g., 300-600
nm) to identify the wavelength of maximum absorbance (λmax).[2]
Data Analysis: Plot absorbance versus wavelength. The peak of this spectrum corresponds
to the λmax. A calibration curve can be constructed by plotting absorbance at λmax against
the concentration of the dye solutions.[2]

Visualizing the Experimental Workflow
The following diagram illustrates the workflow for determining the spectral properties of

Lanasol Yellow 4G.
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Workflow for determining the λmax of Lanasol Yellow 4G.

Fluorescence Properties
Currently, there is no publicly available data on the fluorescence properties of Lanasol Yellow
4G, including its excitation and emission spectra, quantum yield, or fluorescence lifetime.

Further experimental investigation is required to characterize these aspects of the dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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